Cas no 2137450-42-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137450-42-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5296971
• PubChem ID: 165477170
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137450-42-9
• ethyl 2-[(octahydro-1,4-benzodioxin-6-yl)carbamoyl]acetate
• EN300-766548
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H21NO5/c1-2-17-13(16)8-12(15)14-9-3-4-10-11(7-9)19-6-5-18-10/h9-11H,2-8H2,1H3,(H,14,15)
• InChI Key： TYZNJPJFYJPAML-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 462.6±45.0 °C(Predicted)
• pka: 12.72±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137450-42-9 and Its Potential Applications in Modern Chemical and Pharmaceutical Research

Compound with the CAS number 2137450-42-9 is a chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. While the INDEX NAME NOT YET ASSIGNED for this compound is yet to be determined, preliminary studies suggest that it may have promising applications in various therapeutic areas. This article aims to provide a comprehensive overview of the compound, its chemical characteristics, and the latest research findings that highlight its significance in contemporary scientific endeavors.

The compound in question belongs to a class of molecules that exhibit distinct physicochemical properties, making it a subject of interest for researchers exploring novel drug candidates. The molecular structure of CAS No. 2137450-42-9 features a complex arrangement of atoms that contributes to its unique reactivity and interaction with biological targets. This complexity has sparked curiosity among scientists who are keen on unraveling the potential therapeutic benefits of this chemical entity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2137450-42-9 with greater accuracy. These computational tools have been instrumental in identifying potential binding sites on biological targets, which could lead to the development of new drugs with improved efficacy and reduced side effects. The integration of machine learning algorithms has further enhanced the ability to predict the pharmacokinetic properties of this compound, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

In vitro studies have begun to reveal the diverse biological activities of CAS No. 2137450-42-9. Initial experiments have shown that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the increasing prevalence of inflammatory diseases worldwide, and the urgent need for novel therapeutic agents that can modulate these pathways effectively. Additionally, preliminary data suggest that 2137450-42-9 may possess antioxidant properties, which could make it a valuable candidate for treating oxidative stress-related conditions such as neurodegenerative disorders.

The synthesis of INDEX NAME NOT YET ASSIGNED has been a challenging yet rewarding endeavor for chemists specializing in organic synthesis. The multi-step synthetic route involves intricate transformations that require precise control over reaction conditions to ensure high yields and purity. Researchers have leveraged cutting-edge synthetic methodologies, including transition metal-catalyzed reactions and biocatalytic processes, to optimize the production of this compound. These advancements not only enhance the scalability of 2137450-42-9 synthesis but also contribute to sustainable chemistry practices by minimizing waste and reducing environmental impact.

As interest in CAS No. 2137450-42-9 grows, so does the need for robust analytical techniques to characterize its properties accurately. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the analytical tools that have been employed to elucidate the structure of this compound at an atomic level. These techniques provide critical data for understanding its molecular interactions and for guiding further structural modifications aimed at enhancing its biological activity.

The potential applications of INDEX NAME NOT YET ASSIGNED extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Researchers are exploring its use as a precursor in the synthesis of novel polymers with enhanced mechanical properties or as a component in advanced coatings that exhibit self-healing capabilities. These interdisciplinary applications highlight the versatility of this chemical entity and its potential to drive innovation across multiple sectors.

Regulatory considerations play a crucial role in advancing compounds like 2137450-42-9 from laboratory research to clinical use. Compliance with international regulatory standards ensures that safety and efficacy are rigorously evaluated before any therapeutic application is approved for human use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for streamlining this process and accelerating the development pipeline for promising drug candidates.

The future direction of research on CAS No. 2137450-42-9 is likely to be shaped by ongoing discoveries in genomics, proteomics, and systems biology. By integrating these omics approaches with traditional pharmacological studies, researchers can gain deeper insights into how INDEX NAME NOT YET ASSIGNED interacts with complex biological systems at multiple levels. This holistic understanding will be crucial for developing targeted therapies that address specific disease mechanisms while minimizing off-target effects.

In conclusion, Compound with CAS No. 2137450-42-9, despite currently lacking an assigned index name, represents a significant area of interest in chemical and pharmaceutical research. Its unique structural features, coupled with promising preliminary findings from both computational and experimental studies, position it as a potential breakthrough candidate for treating various diseases. As research continues to evolve, it is anticipated that further insights into its biological activities and synthetic methodologies will emerge, paving the way for innovative applications in medicine and beyond.